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Compound of Interest

Compound Name: MDL-811

Cat. No.: B12377240

For researchers, scientists, and drug development professionals engaged in work with MDL-
811, a selective allosteric activator of SIRT6, stringent adherence to safety protocols is
paramount to ensure personal safety and maintain a secure laboratory environment.[1] This
guide provides immediate and essential safety and logistical information, including detailed
operational and disposal plans, to directly address procedural questions for handling this
compound.

Hazard Identification and Precautionary Measures

MDL-811 requires careful handling due to its potential hazards. The following table summarizes
the key hazard and precautionary statements as outlined in the Safety Data Sheet (SDS).
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Hazard and Precautionary Statements

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling MDL-811 to minimize
exposure and ensure personal safety.

PPE Requirement Summary

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.qg., nitrile rubber) and a lab coat. Ensure gloves are inspected prior to

use and changed frequently, especially after contact with the substance.

Respiratory Protection

Use a NIOSH-approved respirator with an appropriate cartridge if ventilation is inadequate or for

handling larger quantities.

Hand Protection

Compatible chemical-resistant gloves are required.

Experimental Workflow for Handling MDL-811

The following diagram outlines the standard operating procedure for safely handling MDL-811
in a laboratory setting.
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Preparation

1. Don Required PPE
- Lab Coat
- Safety Goggles
- Nitrile Gloves

:

2. Prepare Workspace
- Ensure fume hood is operational
- Gather all necessary equipment

:

3. Weigh MDL-811
- Use a calibrated analytical balance
- Perform within a chemical fume hood

Handlin%and Use

4. Dissolve Compound
- Use appropriate solvent as per protocol
- Vortex or sonicate as needed

i

5. Perform Experiment
- Conduct all manipulations within the fume hood

Cleanup a&d Disposal

6. Decontaminate Workspace
- Wipe down all surfaces with an appropriate solvent

'

7. Dispose of Waste
- Segregate waste into appropriate containers
(solid, liquid, sharps)

i

8. Doff PPE
- Remove gloves, lab coat, and goggles in the correct order

G. Wash Hands Thoroughla

Click to download full resolution via product page

MDL-811 Handling Workflow
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Disposal Plan

All waste materials contaminated with MDL-811 must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solids, including empty containers, weighing paper,
and used PPE, in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing MDL-811 in a designated, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Disposal: All hazardous waste must be disposed of through your institution's EHS-approved
waste management program. Follow all local, state, and federal regulations for the disposal
of chemical waste.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of MDL-811 (Molecular
Weight: to be confirmed by user from the specific batch's certificate of analysis) in DMSO.

e Preparation:

o Ensure all necessary PPE is worn correctly.

o Perform all steps within a certified chemical fume hood.

o Use a calibrated analytical balance and appropriate volumetric flasks and pipettes.
 Calculation:

o Calculate the required mass of MDL-811 using the formula: Mass (mg) = 10 mM * Volume
(L) * Molecular Weight ( g/mol ) * 1000 mg/g

e Procedure:

o Carefully weigh the calculated amount of MDL-811 onto weighing paper and transfer it to
an appropriate volumetric flask.
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[e]

Add a portion of DMSO to the flask to dissolve the compound.

(¢]

Vortex or sonicate the solution until the MDL-811 is completely dissolved.

[¢]

Add DMSO to the final volume mark on the volumetric flask.

[¢]

Cap the flask and invert several times to ensure a homogenous solution.

o Storage:

o Store the stock solution in a tightly sealed container at the recommended temperature
(typically -20°C or -80°C), protected from light. Clearly label the container with the
compound name, concentration, solvent, and date of preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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